2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)pyrrolidin-3-yl]oxyacetic acid

• IUPAC Name: 2-[1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidin-3-yl]oxyacetic acid
• InChI: InChI=1S/C21H21NO5/c23-20(24)13-26-14-9-10-22(11-14)21(25)27-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,23,24)
• InChI Key: YMZCYNFXCVKZFC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OCC(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C21H21NO5
• Molecular Weight: 367.4 g/mol
• CAS No.: 2580236-64-0

Description

2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)pyrrolidin-3-yl]oxyacetic acid is a useful research compound. Its molecular formula is C21H21NO5 and its molecular weight is 367.401. The purity is usually 95%.
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Scientific Research Applications

Protective Group for Hydroxy-Groups in Synthesis

The fluoren-9-ylmethoxycarbonyl (Fmoc) group, a derivative of 2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)pyrrolidin-3-yl]oxyacetic acid, is utilized as a protective group for hydroxy-groups in synthesis. This group can be removed by triethylamine in dry pyridine solution, while other base-labile protecting groups remain intact (Gioeli & Chattopadhyaya, 1982).

Synthesis of N-alkylhydroxamic Acids

N-Fluoren-9-ylmethoxycarbonyl-N-alkylhydroxylamines, prepared from this compound, are used for the synthesis of N-substituted hydroxamic acids. These acids play a significant role in developing structurally diverse compounds (Mellor & Chan, 1997).

Cyclisation of N-(2-alken-1-yl)amides

The compound is utilized in the oxidative cyclisation of N-(2-alken-1-yl)amides, leading to the synthesis of biologically active amino acids, such as (R)- and (S)-3-pyrrolidineacetic acid. This process demonstrates regioselectivity and asymmetric induction, important for creating specific amino acid enantiomers (Galeazzi, Mobbili, & Orena, 1996).

Development of Environmentally Sensitive Fluorophores

This chemical is used in the synthesis of poly-functionalized nicotinonitriles incorporating pyrene and/or fluorene moieties. These compounds, due to their photophysical properties, have potential applications in materials science and as environmentally sensitive fluorophores (Hussein, El Guesmi, & Ahmed, 2019).

Reversible Protecting Group for Peptide Bonds

N,O-Bis-Fmoc derivatives of this compound are used as intermediates for peptides with reversibly protected peptide bonds. This is particularly valuable in inhibiting interchain association during solid phase peptide synthesis (Johnson, Quibell, Owen, & Sheppard, 1993).